(3-(Pyrazin-2-yloxy)piperidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: (3-pyrazin-2-yloxypiperidin-1-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C14H15N3O2S/c18-14(11-3-7-20-10-11)17-6-1-2-12(9-17)19-13-8-15-4-5-16-13/h3-5,7-8,10,12H,1-2,6,9H2
• InChI Key: RRWXJAJVIMNRSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CSC=C2)OC3=NC=CN=C3
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

The compound is a complex organic molecule that likely contains a pyrazine, piperidine, and thiophene moiety. Pyrazine is a heterocyclic aromatic organic compound, piperidine is a widely used secondary amine, and thiophene is a sulfur analog of benzene.

Synthesis Analysis

While specific synthesis details for this compound are not available, similar compounds have been synthesized for medicinal chemistry applications. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Scientific Research Applications

Drug Design and Development

Piperidine derivatives, such as the one , are crucial in the pharmaceutical industry. . The piperidine moiety is a common feature in medicinal chemistry due to its prevalence in bioactive compounds. Therefore, this compound could be used as a building block in the design and development of new drugs, particularly those targeting neurological disorders where piperidine structures are often beneficial.

Synthesis of Piperidine Derivatives

. The compound could serve as a precursor or intermediate in the synthesis of these derivatives, which are valuable for their pharmacological properties.

Biological Studies and Probe Development

The pyrazinyl moiety found in the compound can be useful in biological studies. . This application is crucial in understanding disease mechanisms and developing therapeutic strategies.

Pharmacological Applications

Piperidine derivatives are known for their wide range of pharmacological activities. This compound could be explored for its potential use in treating various conditions, such as pain, inflammation, psychiatric disorders, and more. .

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-tubercular activity againstMycobacterium tuberculosis .

Mode of Action

It is likely that it interacts with its target in a way that inhibits the growth or function of the target organism or cell .

Biochemical Pathways

Based on its reported anti-tubercular activity, it may be involved in disrupting the metabolic processes ofMycobacterium tuberculosis .

Result of Action

It is likely that it results in the inhibition of growth or function of the target organism or cell .